Cas no 878432-10-1 (7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 878432-10-1
• MF: C₁₈H₂₁BrN₆O₂
• MW: 433.302342176437
• CID: 5476639
• Update Time: 2025-10-08

7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(4-bromophenyl)methyl]-3-methyl-8-(4-methylpiperazin-1-yl)purine-2,6-dione
• 7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C18H21BrN6O2/c1-22-7-9-24(10-8-22)17-20-15-14(16(26)21-18(27)23(15)2)25(17)11-12-3-5-13(19)6-4-12/h3-6H,7-11H2,1-2H3,(H,21,26,27)
• InChI Key： AAFJUJUDWWMTGE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(C)CC1

Additional information on 7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 878432-10-1)

The compound 7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 878432-10-1) is a structurally complex purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular framework, this compound is often explored for its potential applications in drug discovery and development. The presence of a 4-bromophenyl group and a 4-methylpiperazine moiety makes it a valuable scaffold for designing molecules with specific biological activities. Researchers are particularly interested in its interactions with enzymes and receptors, which could lead to breakthroughs in treating various diseases.

One of the key features of 7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is its potential role in modulating cellular signaling pathways. The purine-2,6-dione core is known to interact with adenosine receptors, which are critical in regulating inflammation and immune responses. This has led to increased interest in the compound's potential anti-inflammatory and immunomodulatory properties. Recent studies have also explored its applicability in neurological disorders, given the importance of purine derivatives in brain function.

In the context of current research trends, CAS No. 878432-10-1 is often discussed alongside other purine-based therapeutics. The rise of personalized medicine and targeted therapies has further highlighted the need for compounds like this, which can be tailored to interact with specific biological targets. For instance, the 4-methylpiperazin-1-yl group is a common pharmacophore in many FDA-approved drugs, suggesting that this compound could be optimized for enhanced bioavailability and efficacy.

From a synthetic chemistry perspective, the preparation of 7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step reactions that require precise control over reaction conditions. The bromophenyl group, for example, is often introduced via palladium-catalyzed cross-coupling reactions, a technique widely used in modern organic synthesis. Researchers are also investigating greener synthetic routes to produce this compound, aligning with the growing demand for sustainable chemistry practices.

The compound's physicochemical properties, such as solubility and stability, are critical for its potential applications. Studies have shown that the tetrahydro-1H-purine-2,6-dione core contributes to its moderate solubility in polar solvents, which is advantageous for formulation development. Additionally, the presence of the 4-bromophenyl group enhances its lipophilicity, potentially improving membrane permeability—a key factor in drug design.

Given the increasing focus on AI-driven drug discovery, CAS No. 878432-10-1 has also been the subject of computational studies. Molecular docking simulations and quantum mechanical calculations have been employed to predict its binding affinities and interactions with various biological targets. These in silico approaches are invaluable for accelerating the identification of promising drug candidates, reducing the need for extensive experimental screening.

In summary, 7-(4-bromophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique structure and potential biological activities make it a compound worth watching in the coming years, particularly as advancements in synthetic chemistry and computational biology continue to unfold.